Cas no 1298085-57-0 (1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride)

• Product Name: 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride
• CAS No: 1298085-57-0
• MF: C₁₁H₁₆Cl₂N₂O
• MW: 263.163540840149
• MDL: MFCD11043110
• CID: 4582229
• Update Time: 2025-10-31

1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-CHLORO-3-METHOXYPHENYL)PIPERAZINE HYDROCHLORIDE
• 1-(4-CHLORO-3-METHOXYPHENYL)-PIPERAZINE HYDROCHLORIDE(WXC07133)
• 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride

• MDL： MFCD11043110
• Inchi： 1S/C11H15ClN2O.ClH/c1-15-11-8-9(2-3-10(11)12)14-6-4-13-5-7-14;/h2-3,8,13H,4-7H2,1H3;1H
• InChI Key： IBAQTKJILBNVPT-UHFFFAOYSA-N
• SMILES： O(C1=C(C=CC(N2CCNCC2)=C1)Cl)C.Cl

Additional information on 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride

Introduction to 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride (CAS No. 1298085-57-0) and Its Emerging Applications in Chemical Biology

1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride, identified by the CAS number 1298085-57-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This compound belongs to the piperazine class of molecules, which are widely recognized for their diverse pharmacological properties. The structural features of 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride, particularly the presence of a chloro and methoxy substituent on the aromatic ring, contribute to its unique chemical and biological characteristics. These substituents not only influence its reactivity but also play a crucial role in modulating its interactions with biological targets.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility profile is particularly advantageous for researchers aiming to explore its potential as a tool compound in drug discovery and development. The compound's molecular structure suggests that it may exhibit properties such as receptor binding affinity, enzyme inhibition, or modulation of neurotransmitter systems, making it a candidate for further investigation in therapeutic contexts.

In recent years, there has been growing interest in the development of novel piperazine derivatives due to their potential applications in treating neurological and psychiatric disorders. 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride has garnered attention as a possible lead compound for the synthesis of new pharmacological agents. Its ability to interact with specific binding sites on proteins and enzymes could make it valuable in the design of targeted therapies. For instance, studies have hinted at its potential role in modulating serotonin receptors, which are implicated in conditions such as depression, anxiety, and obsessive-compulsive disorder.

One of the most compelling aspects of 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride is its versatility in chemical modifications. Researchers can exploit its scaffold to develop analogs with enhanced efficacy or reduced side effects. The chloro and methoxy groups provide distinct handles for further functionalization, allowing chemists to tailor the compound's properties according to specific research needs. This flexibility is particularly important in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride for potential therapeutic applications. Molecular docking simulations and virtual screening techniques have been employed to predict how this compound might interact with biological targets such as G-protein coupled receptors (GPCRs) or ion channels. These computational approaches have accelerated the discovery process by identifying promising candidates for experimental validation.

The synthesis of 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include aromatic substitution reactions followed by piperazine ring formation. The introduction of the chloro and methoxy groups often involves electrophilic aromatic substitution or nucleophilic aromatic substitution strategies, depending on the synthetic route chosen. Advanced techniques such as palladium-catalyzed cross-coupling reactions may also be employed to construct the desired molecular framework efficiently.

In academic research, 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride has been used as an intermediate in the synthesis of more complex molecules with unknown biological activities. Its structural motif is reminiscent of several known pharmaceuticals, suggesting that it could serve as a platform for developing novel drugs. Researchers have explored its potential as a precursor for compounds targeting central nervous system disorders, cardiovascular diseases, and even oncological conditions.

The pharmacokinetic properties of 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride are also under investigation to better understand how it behaves within biological systems. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical considerations when evaluating a compound's suitability for therapeutic use. Preliminary studies have begun to shed light on these aspects, providing insights into how this molecule might be processed by the body and what dosage regimens might be appropriate.

As our understanding of biological systems continues to evolve, so too does our appreciation for compounds like 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride. The integration of interdisciplinary approaches—combining organic chemistry, biochemistry, pharmacology, and computational biology—has opened new avenues for exploring its potential applications. Future research may focus on elucidating its mechanism of action at a molecular level or identifying new therapeutic indications where it could be beneficial.

The growing body of literature on 1-(4-chloro-3-methoxyphenyl)piperazine hydrochloride underscores its significance as a research tool and a potential lead compound for drug development. Its unique structural features offer opportunities for innovation across multiple domains of chemical biology. By leveraging advances in synthetic chemistry and biotechnology, scientists are poised to unlock new possibilities with this intriguing molecule.